4-(4-benzylpiperidin-1-yl)-7-methoxyquinoline-3-carbonitrile

• IUPAC Name: 4-(4-benzylpiperidin-1-yl)-7-methoxyquinoline-3-carbonitrile
• InChI: InChI=1S/C23H23N3O/c1-27-20-7-8-21-22(14-20)25-16-19(15-24)23(21)26-11-9-18(10-12-26)13-17-5-3-2-4-6-17/h2-8,14,16,18H,9-13H2,1H3
• InChI Key: USZOGEGMHSASPY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=NC=C(C(=C2C=C1)N3CCC(CC3)CC4=CC=CC=C4)C#N
• Molecular Formula: C23H23N3O
• Molecular Weight: 357.4 g/mol
• CAS No.: 1040653-36-8

Description

The compound “4-(4-benzylpiperidin-1-yl)-7-methoxyquinoline-3-carbonitrile” is a complex organic molecule. It contains a benzylpiperidine moiety, which is a common structure in many pharmaceuticals and natural products. The quinoline part of the molecule is a heterocyclic aromatic organic compound, which is also found in many important drugs.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact molecular structure and the conditions under which the reactions are carried out. Without specific information, it’s difficult to predict the possible reactions.

Scientific Research Applications

4-(4-benzylpiperidin-1-yl)-7-methoxyquinoline-3-carbonitrile has been studied for its potential applications in medicine, biochemistry, and pharmacology. In medicine, this compound has been studied for its anti-inflammatory and anti-cancer effects. In biochemistry, this compound has been studied for its ability to inhibit certain enzymes. In pharmacology, this compound has been studied for its potential use as a drug delivery system, as well as its ability to interact with certain receptors in the body.

Mechanism of Action

Target of Action

The primary target of 4-(4-benzylpiperidin-1-yl)-7-methoxyquinoline-3-carbonitrile is the monoamine neurotransmitter system. It acts as a monoamine releasing agent with a 20- to 48-fold selectivity for releasing dopamine versus serotonin . It is most efficacious as a releaser of norepinephrine .

Mode of Action

The compound interacts with its targets by binding to the monoamine transporters and inducing the release of monoamines (dopamine, norepinephrine, and serotonin) into the synaptic cleft . This results in an increase in the concentration of these neurotransmitters, thereby enhancing neurotransmission .

Biochemical Pathways

The compound affects the monoaminergic pathways, specifically the dopaminergic, noradrenergic, and serotonergic pathways. The increased release of these neurotransmitters can lead to downstream effects such as enhanced mood, increased alertness, and improved cognitive function .

Pharmacokinetics

Similar compounds are known to have a fast onset of action and a short duration .

Result of Action

The molecular and cellular effects of the compound’s action include increased neurotransmission due to the elevated levels of monoamines in the synaptic cleft. This can result in various physiological effects, such as enhanced mood, increased alertness, and improved cognitive function .

Advantages and Limitations for Lab Experiments

The synthesis of 4-(4-benzylpiperidin-1-yl)-7-methoxyquinoline-3-carbonitrile is relatively straightforward, and can be done in a lab setting with minimal difficulty. However, there are some limitations to consider when using this compound in lab experiments. For example, this compound is a relatively new compound and its exact mechanism of action is not yet fully understood. In addition, this compound is a relatively unstable compound, and may degrade over time if not stored properly.

Future Directions

There are a number of potential future directions for research into 4-(4-benzylpiperidin-1-yl)-7-methoxyquinoline-3-carbonitrile. For example, further research could be done to better understand the exact mechanism of action of this compound and its biochemical and physiological effects. In addition, further research could be done to explore the potential therapeutic applications of this compound, such as its potential use as a drug delivery system. Furthermore, further research could be done to explore the potential side effects of this compound and its potential interactions with other drugs. Finally, further research could be done to explore the potential industrial applications of this compound, such as its potential use as a dye or pigment.

Synthesis Methods

4-(4-benzylpiperidin-1-yl)-7-methoxyquinoline-3-carbonitrile can be synthesized through a two step process. The first step involves the condensation of 4-benzylpiperidine and 7-methoxyquinoline-3-carbonitrile, which yields the desired product this compound. The second step involves the purification of the product through recrystallization and column chromatography. The synthesis of this compound is relatively straightforward, and can be done in a lab setting with minimal difficulty.